Cas no 1643564-94-6 (4-Bromopyridin-3,5,6-d3-2-amine)

4-Bromopyridin-3,5,6-d3-2-amine is a deuterated derivative of 4-bromopyridin-2-amine, where three hydrogen atoms are replaced with deuterium at positions 3, 5, and 6 of the pyridine ring. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. The bromine substituent at the 4-position offers a reactive site for further functionalization, making it valuable in synthetic chemistry and pharmaceutical research. Its high isotopic purity and stability under standard conditions ensure reliability in mechanistic studies and tracer experiments. This compound is particularly useful in drug metabolism research and kinetic isotope effect investigations.

4-Bromopyridin-3,5,6-d3-2-amine structure

1643564-94-6 structure

Product Name:4-Bromopyridin-3,5,6-d3-2-amine

CAS No:1643564-94-6

MF:C₅H₅BrN₂

MW:176.029084920883

CID:6801845

PubChem ID:133553807

Update Time:2025-06-07

4-Bromopyridin-3,5,6-d3-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-bromopyridine-3,5,6-d3
- 1643564-94-6
- AT40126
- 4-bromopyridin-3,5,6-d3-2-amine
- 4-Bromopyridin-3,5,6-d3-2-amine
- Inchi： 1S/C5H5BrN2/c6-4-1-2-8-5(7)3-4/h1-3H,(H2,7,8)/i1D,2D,3D
- InChI Key： BAQKUNMKVAPWGU-CBYSEHNBSA-N
- SMILES： BrC1C([2H])=C([2H])N=C(C=1[2H])N

Computed Properties

Exact Mass: 174.98244g/mol
Monoisotopic Mass: 174.98244g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.9Å²

4-Bromopyridin-3,5,6-d3-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR01XB7C-50mg	4-bromopyridin-3,5,6-d3-2-amine	1643564-94-6	98%	50mg	$347.00	2023-12-15
1PlusChem	1P01XAZ0-50mg	4-bromopyridin-3,5,6-d3-2-amine	1643564-94-6	98%	50mg	$353.00	2024-06-19